N-Hydroxynaphthalimide

• IUPAC Name: 2-hydroxybenzo[de]isoquinoline-1,3-dione
• InChI: InChI=1S/C12H7NO3/c14-11-8-5-1-3-7-4-2-6-9(10(7)8)12(15)13(11)16/h1-6,16H
• InChI Key: KTWCUGUUDHJVIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C(=C1)C(=O)N(C(=O)C3=CC=C2)O
• Molecular Formula: C12H7NO3
• DSSTOX Substance ID: DTXSID0064884
• Molecular Weight: 213.19 g/mol
• CAS No.: 7797-81-1

Description

N-Hydroxynaphthalimide, also known as this compound, is a useful research compound. Its molecular formula is C12H7NO3 and its molecular weight is 213.19 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 108691. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Heterocyclic Compounds - Heterocyclic Compounds, Fused-Ring - Heterocyclic Compounds, 2-Ring - Quinolines - Quinolones - Supplementary Records. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Imaging and Detection in Biological Systems

N-Hydroxynaphthalimide derivatives show promise in bioimaging and detection. For instance, a ratiometric fluorescent chemodosimeter derived from 4-hydroxynaphthalimide was developed for imaging palladium in living cells, capable of monitoring various palladium species (Zhu et al., 2011). Another example is the use of N-hydroxyphthalimide (NHPI) in a chemiluminescence system for detecting superoxide dismutase, uric acid, and Co2+ with high sensitivity (Saqib et al., 2018).

2. Organic Synthesis and Catalysis

This compound and related compounds have been used in organic synthesis. They function as catalysts in reactions like the aerobic oxidation of benzyl amines to benzyl imines (Dhakshinamoorthy et al., 2010). The application extends to the synthesis of N-aryloxyimides and aryloxyamines, showing the versatility of these compounds in organic chemistry (Ghosh & Olofsson, 2014).

3. Environmental and Chemical Sensing

This compound derivatives are also useful in environmental and chemical sensing. For example, a colorimetric and ratiometric fluorescent probe for Cu2+ ions was developed based on a thiosemicarbazone-appended 3-hydroxynaphthalimide, demonstrating its potential in detecting copper ions in environmental samples (Park & Chang, 2015).

4. Advancements in Photoredox Catalysis

N-Hydroxyphthalimide has been explored as a photoredox catalyst, exemplified by its use in the radical cyclization reaction of N-methylanilines with isocyanides (Yadav & Yadav, 2016). This illustrates the compound's potential in advanced catalysis applications.

Mechanism of Action

Target of Action

N-Hydroxynaphthalimide (NHPI) primarily targets the hydrogen atoms in organic compounds . The radical derived by removal of a hydrogen atom from NHPI is called N-phthalimido-N-oxyl (PINO), which is a powerful H-atom abstracting agent .

Mode of Action

NHPI interacts with its targets through a process known as hydrogen atom transfer (HAT). In this process, the PINO radical abstracts a hydrogen atom from the target molecule, leading to the formation of a substrate radical . This substrate radical is then capable of engaging in diverse transformations .

Biochemical Pathways

The biochemical pathways affected by NHPI are largely dependent on the nature of the substrate radical formed during the HAT process. These substrate radicals can participate in various radical reactions, leading to the formation of new organic compounds . The exact pathways and their downstream effects can vary widely depending on the specific reaction conditions and substrates involved.

Pharmacokinetics

It’s known that nhpi is soluble in water and organic solvents such as acetic acid, ethyl acetate, and acetonitrile , which could influence its bioavailability.

Result of Action

The primary result of NHPI’s action is the generation of substrate radicals, which can undergo various transformations to form new organic compounds . This makes NHPI a valuable tool in organic synthesis .

Action Environment

The action, efficacy, and stability of NHPI can be influenced by various environmental factors. For instance, the nature of the electron donor, the use of Brønsted and Lewis acids, and the possibility of forming charge-transfer complexes can all affect the reductive decarboxylative fragmentation of NHPI esters . Additionally, the solvent used can influence the color of synthesized NHPI, with an irreversible color transition from white to yellow .

Safety and Hazards

N-Hydroxynaphthalimide causes skin irritation and serious eye irritation. It may also cause respiratory irritation. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation.

Future Directions

N-Hydroxynaphthalimide has been used as a catalyst for oxygen oxidation reactions in homogeneous systems using cobalt and manganese compounds as cocatalysts and has been commercialized in some cases. It is also being considered for applications other than the organic chemical industry, such as the oxidative decomposition of lignin, which is an important technology for the effective utilization of wood resources.

Biochemical Analysis

Biochemical Properties

N-Hydroxynaphthalimide plays a significant role in biochemical reactions. It is known to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is complex and can involve both covalent and non-covalent bonds . The exact biomolecules that this compound interacts with can vary depending on the specific biochemical context .

Cellular Effects

This compound can have diverse effects on cells and cellular processes . It can influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . The specific effects of this compound can vary depending on the cell type and the concentration of the compound .

Molecular Mechanism

The molecular mechanism of action of this compound involves its interactions with biomolecules at the molecular level . This can include binding interactions with biomolecules, inhibition or activation of enzymes, and changes in gene expression . The exact mechanism of action can vary depending on the specific biochemical context .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time . This can include changes in the product’s stability, degradation, and long-term effects on cellular function observed in in vitro or in vivo studies . The specific temporal effects can vary depending on the experimental conditions .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models . This can include threshold effects observed in these studies, as well as any toxic or adverse effects at high doses . The specific dosage effects can vary depending on the animal model and the experimental conditions .

Metabolic Pathways

This compound is involved in various metabolic pathways . It can interact with various enzymes and cofactors, and can have effects on metabolic flux or metabolite levels . The specific metabolic pathways that this compound is involved in can vary depending on the biochemical context .

Transport and Distribution

This compound can be transported and distributed within cells and tissues . This can involve interactions with transporters or binding proteins, and can have effects on its localization or accumulation . The specific transport and distribution mechanisms can vary depending on the cellular context .

Subcellular Localization

The subcellular localization of this compound can have effects on its activity or function . This can include targeting signals or post-translational modifications that direct it to specific compartments or organelles . The specific subcellular localization can vary depending on the cellular context .

Synthesis routes and methods I

Procedure details

A 3-L flask equipped with a stirrer, cooling tube and thermometer was purged by nitrogen gas. 55.2 g (770 mmol) of hydroxylamine-hydrochloride (purity of 97%) and 1.2 L of pyridine were added to the flask and were stirred to dissolve at room temperature under nitrogen atmosphere. To the stirred mixture, 138.7 g (700 mmol) of 1,8-naphthalenedicarboxylic anhydride was added. The stirred mixture was heated at 40° C. for 1 hour and subsequently was heated at 70° C. for 1 hour. After stirring at 90° C. for 1 hour, the reaction mixture was cooled to room temperature with stirring. The resulting crystalline solid was filtered off and washed with 5% by weight of acetic acid aqueous solution and dried at 80° C. for 20 hours under a reduced pressure to yield 120.7 g (81%) of N-hydroxynaphthalimide with yellow color.

Synthesis routes and methods II

Procedure details

To 400 g of an aqueous solution of 3% by weight sodium carbonate were added 24.0 g of 1,8-naphthalic acid anhydride and 10.0 g of hydroxylamine hydrochloride and they were reacted for 2 hours at 90° C. Then, 200 g of an aqueous solution of 10% by weight sodium carbonate was added to the mixture, after filtering away insoluble materials, 100 ml of concentrated hydrochloric acid was added to the mixture, and precipitates formed were collected and recrystallized from ethanol to provide N-hydroxy-1,8-naphthalimide.